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Compound of Interest |
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methoxyphenyl)acrylonitrile

CAS No.: 874479-16-0

Cat. No.: B1634153

Get Quote

In the landscape of modern synthetic chemistry and drug discovery, the acrylonitrile scaffold
represents a cornerstone for the development of novel functional molecules and
pharmacologically active agents. Among these, Z-3-chloroacrylonitrile derivatives have
emerged as a class of compounds with significant potential, prized for their unique electronic
properties and stereochemically defined structures. The presence of a chlorine atom, a nitrile
group, and a carbon-carbon double bond within a constrained Z-configuration creates a
versatile chemical entity amenable to a wide array of chemical transformations.

The nitrile group, a key pharmacophore, is present in over 30 prescribed pharmaceuticals,
where it often serves as a hydrogen bond acceptor or a bioisostere for hydroxyl or carboxyl
groups.[1] Its metabolic robustness ensures it often passes through the body unchanged, a
desirable trait in drug design.[1] Furthermore, the inclusion of chlorine—a halogen found in a
vast number of FDA-approved drugs—can significantly modulate a molecule's lipophilicity,
binding affinity, and metabolic stability.[2]

This guide provides an in-depth exploration of the chemical structure and stereochemistry of Z-
3-chloroacrylonitrile derivatives. It is designed for researchers, scientists, and drug
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development professionals, offering field-proven insights into their synthesis, structural
elucidation, reactivity, and applications. We will delve into the causality behind experimental
choices, present self-validating protocols, and ground all claims in authoritative sources.

Part 1: Defining the Core Structure and
Stereochemistry

The fundamental structure of a 3-chloroacrylonitrile derivative is characterized by a three-
carbon backbone containing a double bond (alkene), a nitrile functional group (-C=N), and a
chlorine atom attached to the third carbon (C3). The critical feature dictating its chemical
behavior is the geometry around the C=C double bond, which gives rise to E (entgegen) and Z
(zusammen) stereoisomers.

Understanding Z-Stereochemistry

The Z-configuration signifies that the two higher-priority substituent groups, as determined by
the Cahn-Ingold-Prelog (CIP) rules, are located on the same side of the double bond. For a
generic 3-chloroacrylonitrile derivative (R-CH=C(CI)CN), the priorities are assigned as follows:

e At C2: The nitrile group (-CN) has a higher priority than the chlorine atom (-Cl).
o At C1: The substituent group (R) has a higher priority than the hydrogen atom (-H).

Therefore, in the Z-isomer, the 'R’ group and the nitrile group are on the same side of the
double bond axis. This specific spatial arrangement is not merely a structural footnote; it
profoundly influences the molecule's reactivity, spectroscopic signature, and biological
interactions. Density Functional Theory (DFT) calculations have shown that for certain
acrylonitrile derivatives, the Z-isomer can be thermodynamically more stable than its E-
counterpart by a significant margin.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

[pmc.ncbi.nlm.nih.gov]

1. Nitrile-Containing Pharmaceuticals: Efficacious Roles of the Nitrile Pharmacophore - PMC

e 2. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]

o 3. Stereoselective synthesis of Z-acrylonitrile derivatives: catalytic and acetylcholinesterase
inhibition studies - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

e 4. semanticscholar.org [semanticscholar.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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